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Phenazolam low concentration detection limits

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Phenazolam

CAS No.: 87213-50-1

Cat. No.: S1918583

Phenazolam Overview & Analytical Approaches

Phenazolam is an analytical reference standard categorized as a designer benzodiazepine (DBZD). Its
structural classification is a triazolo-benzodiazepine derivative, which enhances its affinity for GABAa

receptors compared to classical benzodiazepines [1].

The table below summarizes the key information available for Phenazolam.

Property/Aspect Description

CAS Number 87213-50-1 [1]

Molecular Formula C17H12BrCINa [1]

Molecular Weight 387.7 g/mol [1]

IUPAC Name 8-bromo-6-(2-chlorophenyl)-1-methyl-4H-[1,2,4]triazolo[4,3-a]

[1,4]benzodiazepine [1]

Regulatory Status (as  Not controlled under the UN Single Convention on Narcotic Drugs;

of Apr 2025) uncontrolled in the US as of Aug 2025 [2] [1]
Primary Analysis Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/IMS) is the
Method established technique for reliable identification and quantification [3] [4] [1].
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Property/Aspect Description
Reported Specific LOD/LOQ for Phenazolam not found. For similar DBZDs, a
Concentrations developed LC-MS/MS method for 38 benzodiazepines in blood reported an

LOD of 0.1 ng/mL and an LOQ of 1 ng/mL [4].

Experimental Protocol for LC-MS/MS Analysis

While a protocol specific to Phenazolam was not detailed, the following workflow synthesizes the standard
methodology for detecting benzodiazepines in biological samples using LC-MS/MS, as described in the

literature [3] [4]. This can serve as a foundational guide.
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(Sample PreparatiorD

(1. Sample: Use blood, plasma, or urine) LC-MS/MS Analysis

4. Chromatography: UPLC/HPLC with
2. Pretreatment: Solid-Phase Extraction (SPE) C18 column. Mobile phase:

or Liquid-Liquid Extraction (LLE). Acetonitrile/Methanol and Water
with 0.1% Formic Acid.

l

. Mass Spectrometry: Positive ion mode] [

Data Processing & Validation

6. ldentification: Match retention timej

(52 Lae Dymelie ilhi (@h=L8) and ion ratio of qualifier/quantifier ions.

for multiple analytes.

3. Internal Standard: Add deuterated s
internal standard (e.g., diazepam-d5).

\i
[7. Quantification: Use a calibration curve]

with a specified linear range
(e.g., 1-100 ng/mL).

Y

8. Validation: Determine Limit of Detection
(LOD) and Limit of Quantification (LOQ).

Click to download full resolution via product page

Key Considerations for Reliable Detection

From the available literature, here are critical factors to consider for the analysis of Phenazolam and other

designer benzodiazepines:

e Co-occurrence with Opioids: Be aware that illicit drug samples frequently contain mixtures of
DBZDs and potent synthetic opioids like fentanyl [3] [5]. This poses a significant risk of synergistic
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respiratory depression and complicates the analytical background [6].

e Structural Analogs and Metabolites: Phenazolam is part of a trend that includes other DBZDs like
bromazolam and desalkylgidazepam [2]. Method development should account for potential
metabolites and similar compounds.

e Matrix Effects: The choice of biological specimen (blood, urine, oral fluid) impacts the detection
window and concentration. Blood is considered the definitive matrix for confirming recent impairment

[71[4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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